Cas no 87-55-8 (2-Methyl-5-oxo-1-cyclopentenyl Propionate)

2-Methyl-5-oxo-1-cyclopentenyl Propionate structure

87-55-8 structure

Product Name:2-Methyl-5-oxo-1-cyclopentenyl Propionate

CAS No:87-55-8

Molecular Formula:C₉H₁₂O₃

Molecular Weight:168.189783096313

MDL:MFCD00798053

CID:34422

PubChem ID:253662002

2-Methyl-5-oxo-1-cyclopentenyl Propionate Properties

Names and Identifiers

- 2-Methyl-5-oxocyclopent-1-en-1-yl propionate
- 2-Methyl-5-oxo-1-cyclopentenyl Propionate
- (2-methyl-5-oxocyclopenten-1-yl) propanoate
- 2-METHYL-5-OXOCYCLOPENT-1-ENYL PROPIONATE
- Cyclopentene propionate
- Cyclotene propionate
- EINECS 201-751-9
- UNII-2FBU83W2QL
- Propionic Acid 2-Methyl-5-oxo-1-cyclopentenyl Ester
- 2-Cyclopenten-1-one,2-hydroxy-3-methyl-, propionate (8CI)
- 2FBU83W2QL
- 2-Methyl-5-oxo-1-cyclopenten-1-yl propionate
- 2-METHYL-5-OXOCYCLOPENT-1-EN-1-YL PROPANOATE
- 3880AC
- FCH842202
- AK115096
- 2-methyl-5-oxocyclopent-1-enyl propanoate
- 2-Methyl-5-oxo-1-cyc
- CS-0314499
- W-104015
- MFCD00798053
- (2-methyl-5-oxidanylidene-cyclopenten-1-yl) propanoate
- A842261
- M2487
- 2-Cyclopenten-1-one, 3-methyl-2-(1-oxopropoxy)-
- SCHEMBL18339252
- FEMA NO. 4511
- 3-Methyl-2-(1-oxopropoxy)-2-cyclopenten-1-one
- 2-Methyl-5-oxocyclopent-1-en-1-ylpropionate
- FT-0657609
- 2-HYDROXY-3-METHYL-2-CYCLOPENTEN-1-ONE PROPIONATE
- AKOS006272264
- F16522
- Q27254675
- propanoic acid (2-methyl-5-oxo-1-cyclopentenyl) ester
- 87-55-8
- AS-66188
- 2-Cyclopenten-1-one, 2-hydroxy-3-methyl-, propionate
- 2-Cyclopenten-1-one, 2-hydroxy-3-methyl-, propionate (8CI)
- 3-Methyl-2-(1-oxopropoxy)-2-cyclopenten-1-one (ACI)
- DTXSID60236040
- NKRMCRMCMGRKHS-UHFFFAOYSA-N
- DTXCID60158531
- NS00022859
- +Expand
- MDL： MFCD00798053
- InChIKey： NKRMCRMCMGRKHS-UHFFFAOYSA-N
- Inchi： 1S/C9H12O3/c1-3-8(11)12-9-6(2)4-5-7(9)10/h3-5H2,1-2H3
- SMILES： O=C(CC)OC1=C(C)CCC1=O

Computed Properties

Exact Mass: 168.07900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 168.079
Heavy Atom Count: 12
Complexity: 251
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Tautomer Count: 10
Surface Charge: 0
Topological Polar Surface Area: 43.4

Experimental Properties

LogP: 1.57650
PSA: 43.37000
Refractive Index: 1.477
Boiling Point: 291.6 °C at 760 mmHg
Melting Point: Not available
Vapor Pressure: 0.0±0.6 mmHg at 25°C
Flash Point: 291.6 °C at 760 mmHg
FEMA: 4511 | CYCLOTENE PROPIONATE
Density: 1.1

2-Methyl-5-oxo-1-cyclopentenyl Propionate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004JRQ-1g	2-Methyl-5-oxocyclopent-1-en-1-yl propionate	87-55-8	95%	1g	$108.00	2024-04-21
A2B Chem LLC	AC11446-1g	2-Methyl-5-oxocyclopent-1-en-1-yl propionate	87-55-8	95%	1g	$63.00	2024-04-19
Aaron	AR004K02-1g	2-Methyl-5-oxocyclopent-1-en-1-yl propionate	87-55-8	98%	1g	$18.00
abcr	AB474589-5g	2-Methyl-5-oxo-1-cyclopentenyl propionate, 98%; .	87-55-8	98%	5g	€152.00
Ambeed	A364536-25g	2-Methyl-5-oxocyclopent-1-en-1-yl propionate	87-55-8	98%	25g	$285.0
Chemenu	CM203348-25g	2-Methyl-5-oxocyclopent-1-en-1-yl propionate	87-55-8	95%	25g	$410
eNovation Chemicals LLC	D749226-5g	2-Methyl-5-oxocyclopent-1-en-1-yl propionate	87-55-8	98.0%	5g	$175	2022-09-07
TRC	M325863-50mg	2-Methyl-5-oxo-1-cyclopentenyl Propionate	87-55-8		50mg	$ 64.00	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1385169-25g	2-Methyl-5-oxocyclopent-1-en-1-yl propionate	87-55-8	98%	25g	￥2160.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M864102-5g	2-Methyl-5-oxo-1-cyclopentenyl Propionate	87-55-8	>98.0%(GC)	5g	￥500.40	2022-09-01

2-Methyl-5-oxo-1-cyclopentenyl Propionate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:87-55-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:87-55-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:87-55-8)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:87-55-8)2-Methyl-5-oxo-1-cyclopentenyl Propionate

Purity:99%

Quantity:25g

Price($):256.0